Cas no 1361022-71-0 (2-(2-ethoxyethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
2-(2-ethoxyethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties
Names and Identifiers
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- 2-(2-Ethoxyethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 1,3,2-Dioxaborolane, 2-(2-ethoxyethyl)-4,4,5,5-tetramethyl-
- 2-(2-ethoxyethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
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- MDL: MFCD23115568
- Inchi: 1S/C10H21BO3/c1-6-12-8-7-11-13-9(2,3)10(4,5)14-11/h6-8H2,1-5H3
- InChI Key: SHIBLPGWKZQBCU-UHFFFAOYSA-N
- SMILES: O1C(C)(C)C(C)(C)OB1CCOCC
2-(2-ethoxyethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM430244-100mg |
2-(2-ethoxyethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1361022-71-0 | 95%+ | 100mg |
$203 | 2022-09-03 | |
| Chemenu | CM430244-250mg |
2-(2-ethoxyethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1361022-71-0 | 95%+ | 250mg |
$279 | 2022-09-03 | |
| Chemenu | CM430244-500mg |
2-(2-ethoxyethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1361022-71-0 | 95%+ | 500mg |
$496 | 2022-09-03 | |
| Chemenu | CM430244-1g |
2-(2-ethoxyethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1361022-71-0 | 95%+ | 1g |
$653 | 2022-09-03 | |
| eNovation Chemicals LLC | Y1003479-5g |
2-(2-ethoxyethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1361022-71-0 | 95% | 5g |
$1250 | 2024-07-24 | |
| Enamine | EN300-378243-0.05g |
2-(2-ethoxyethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1361022-71-0 | 95.0% | 0.05g |
$82.0 | 2025-03-16 | |
| Enamine | EN300-378243-0.1g |
2-(2-ethoxyethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1361022-71-0 | 95.0% | 0.1g |
$122.0 | 2025-03-16 | |
| Enamine | EN300-378243-0.25g |
2-(2-ethoxyethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1361022-71-0 | 95.0% | 0.25g |
$173.0 | 2025-03-16 | |
| Enamine | EN300-378243-0.5g |
2-(2-ethoxyethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1361022-71-0 | 95.0% | 0.5g |
$273.0 | 2025-03-16 | |
| Enamine | EN300-378243-1.0g |
2-(2-ethoxyethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1361022-71-0 | 95.0% | 1.0g |
$350.0 | 2025-03-16 |
2-(2-ethoxyethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
Additional information on 2-(2-ethoxyethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
Recent Advances in the Application of 2-(2-Ethoxyethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1361022-71-0) in Chemical Biology and Pharmaceutical Research
The compound 2-(2-ethoxyethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1361022-71-0) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. As a boronic ester derivative, this compound plays a crucial role in Suzuki-Miyaura cross-coupling reactions, which are pivotal for the synthesis of complex organic molecules, including pharmaceuticals and bioactive compounds. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in oncology and infectious disease research.
One of the most notable advancements involves the use of 2-(2-ethoxyethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane as a key intermediate in the synthesis of boron-containing drugs. Boron-based compounds have emerged as promising candidates for drug development due to their unique binding properties and ability to modulate biological targets. For instance, recent research has demonstrated the efficacy of boron-containing inhibitors targeting proteases and kinases, which are critical in cancer progression. The compound's stability and reactivity make it an ideal candidate for such applications.
In addition to its role in drug synthesis, 2-(2-ethoxyethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been employed in the development of advanced imaging agents. Boron-based probes are increasingly used in positron emission tomography (PET) and magnetic resonance imaging (MRI) due to their favorable nuclear properties. Recent studies have explored the compound's potential in creating high-contrast imaging agents for early disease detection and monitoring treatment responses. This application is particularly relevant in neurodegenerative diseases and oncology, where precise imaging is essential for accurate diagnosis and therapy.
Another significant area of research involves the compound's use in bioconjugation strategies. The boronic ester moiety of 2-(2-ethoxyethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane can form stable complexes with diols and other functional groups, enabling the selective labeling of biomolecules. This property has been leveraged in the development of targeted drug delivery systems and diagnostic tools. Recent publications have highlighted its application in antibody-drug conjugates (ADCs), where the compound serves as a linker to attach cytotoxic agents to monoclonal antibodies, enhancing the specificity and efficacy of cancer treatments.
Despite its promising applications, challenges remain in the large-scale synthesis and purification of 2-(2-ethoxyethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. Recent efforts have focused on optimizing synthetic routes to improve yield and purity while reducing environmental impact. Green chemistry approaches, such as solvent-free reactions and catalytic methods, are being explored to address these challenges. Additionally, researchers are investigating the compound's stability under physiological conditions to ensure its suitability for in vivo applications.
In conclusion, 2-(2-ethoxyethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1361022-71-0) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span drug synthesis, imaging, and bioconjugation, offering new avenues for therapeutic and diagnostic development. Ongoing research aims to overcome existing limitations and further expand its utility, solidifying its role as a cornerstone in modern medicinal chemistry.
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